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Compound of Interest

Compound Name: Indene oxide

Cat. No.: B1585399 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling Indene
oxide in a laboratory setting. Due to the limited availability of specific safety data for Indene
oxide, a conservative, risk-based approach is mandatory. The information provided for the

related compound, Indene, should be considered as a baseline for potential hazards.

Hazard Assessment and Key Precautions
There is limited specific toxicity and hazard data available for Indene oxide.[1] Therefore, it

must be handled as a substance with unknown but potentially significant hazards. The following

precautions are derived from information on the related compound, Indene, and general

principles of handling reactive epoxide compounds.

Inhalation: Vapors may cause respiratory irritation, drowsiness, and dizziness.[2]

Skin and Eye Contact: Assumed to be an irritant to skin and eyes.[2][3] Prolonged contact

may cause dermatitis.[3]

Ingestion: May be harmful if swallowed.[2] Aspiration into the lungs could lead to chemical

pneumonitis.[2][3]

Flammability: Indene is a flammable liquid.[4] Indene oxide should be treated as a

flammable substance. Keep away from heat, sparks, and open flames.[4]
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Reactivity: The epoxide group in Indene oxide makes it a reactive compound. It may

polymerize or react with oxidizing agents.[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. All handling of Indene oxide must be conducted in a

certified chemical fume hood.
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Exposure Route Required PPE Rationale & Specifications

Dermal (Skin) Contact Double Gloving

Use nitrile gloves as the inner

layer and a second pair of

nitrile or neoprene gloves as

the outer layer. Immediately

change the outer glove if

contamination occurs.

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is mandatory. For

procedures with a high risk of

splashes, a disposable gown

over the lab coat is

recommended.

Full Coverage

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact Safety Goggles

ANSI Z87.1-compliant

chemical splash goggles are

required to protect against

splashes and vapors.

Face Shield

Wear a full-face shield over

safety goggles when there is a

significant risk of splashes,

such as when handling larger

quantities.

Inhalation Chemical Fume Hood

All manipulations of Indene

oxide, including weighing and

solution preparation, must be

performed in a certified and

properly functioning chemical

fume hood.

Respirator If there is a potential for

exposure outside of a fume

hood, a NIOSH-approved
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respirator with an organic

vapor cartridge is required.[4]

[5]

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Weighing:

Fume Hood Preparation: Ensure the chemical fume hood is certified and functioning

correctly. Cover the work surface with a disposable absorbent liner.

Assemble Equipment: Gather all necessary equipment (spatulas, weigh paper, vials,

solvents) inside the fume hood before starting.

Don PPE: Put on all required PPE as specified in the table above.

Weighing:

Perform this task in a fume hood.

Use dedicated, clearly labeled spatulas and equipment.

Handle the container with care to minimize the generation of airborne particles or vapors.

3.2. Solution Preparation:

Solvent Addition: Slowly add the solvent to the container with the weighed Indene oxide.

Mixing: Use a sealed container for mixing (e.g., a vial with a cap). If sonication or vortexing is

required, ensure the container is properly sealed.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

3.3. Storage:
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Store Indene oxide in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Keep it away from heat, ignition sources, and incompatible materials such as strong

oxidizing agents.[4]

Consider storing under an inert atmosphere to maintain product quality.[4]

Disposal Plan
All waste containing Indene oxide must be treated as hazardous waste.

Waste Collection:

Solid Waste: Collect contaminated solid waste (e.g., weigh paper, gloves, absorbent

liners) in a designated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Indene oxide in a separate, labeled

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Disposal:

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.[2]

Leave chemicals in their original containers where possible.

Handle uncleaned containers as you would the product itself.

Emergency Procedures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Consult a physician.[1][4]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician immediately.[1]

Spills:

Evacuate the area.

Remove all ignition sources.[2]

Ventilate the area.

Use personal protective equipment, including respiratory protection.

Absorb the spill with an inert absorbent material and collect it in a sealed container for

hazardous waste disposal.

Quantitative Data Summary
Physical and Chemical Properties of Indene Oxide

Property Value

Molecular Formula C₉H₈O[6][7]

Molecular Weight 132.16 g/mol [7]

CAS Number 768-22-9[6]

Occupational Exposure Limits for Indene (as a reference)

Organization TWA (Time-Weighted Average)

NIOSH REL 10 ppm (10-hour workshift)[5]

ACGIH TLV 10 ppm (8-hour workshift)[5]

Ontario OEL 5 ppm[8]
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Note: No specific occupational exposure limits have been established for Indene oxide.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Indene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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